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Compound of Interest

Compound Name:
tert-Butyl 2-phenylpiperazine-1-

carboxylate

CAS No.: 859518-32-4

Cat. No.: B1284452

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted 2-phenylpiperazines are a class of chemical compounds with significant interest in

drug discovery and development due to their diverse pharmacological activities. This technical

guide provides an in-depth overview of their commercial availability, key synthetic

methodologies, and the primary signaling pathways through which they exert their effects.

Commercial Availability
A variety of substituted 2-phenylpiperazines are commercially available from several chemical

suppliers. The following table summarizes the availability of the parent compound, 2-

phenylpiperazine, and some of its common derivatives. Please note that availability and pricing

are subject to change and should be confirmed with the respective suppliers.
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Compound
Name

CAS Number Supplier(s) Purity
Available
Quantities

2-

Phenylpiperazine
5271-26-1

Sigma-Aldrich[1],

Thermo Fisher

Scientific[2][3],

ChemScene,

CymitQuimica

≥96%[1][2][3] 5 g, 25 g[2][3]

tert-Butyl 2-

phenylpiperazine

-1-carboxylate

859518-32-4

Santa Cruz

Biotechnology[4],

PubChem[5]

N/A N/A

(S)-tert-Butyl 2-

phenylpiperazine

-1-carboxylate

1240583-48-5
Sunway Pharm

Ltd
97%

100mg, 250mg,

1g, 5g[6]

1-Methyl-2-

phenylpiperazine

dihydrochloride

hydrate

N/A

Sigma-Aldrich

(via Fisher

Scientific)[7]

N/A 100 mg[7]

1-Methyl-3-

phenylpiperazine
5271-27-2 Sigma-Aldrich 97% N/A[8]

2-(2-

Methoxyphenyl)p

iperazine

65709-27-5

Matrix

Scientific[9],

ChemicalBook[1

0]

≥95%[11] 250 mg[9][11]

2-(3-

Chlorophenyl)pip

erazine

52385-79-2 N/A min 97% 100 g[12]

1-(3-

Chlorophenyl)pip

erazine

hydrochloride

65369-76-8

Sigma-

Aldrich[13],

Cayman

Chemical[14]

≥98%[14], 99%

[13]
N/A

4-Methyl-1-

nitroso-2-

N/A Pharmaffiliates N/A N/A[15]
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phenylpiperazine

1-

Phenylpiperazine

-2-carboxylic

acid

1214833-66-5 BLD Pharm N/A N/A[16]

This table is not exhaustive and represents a snapshot of available data. Researchers are

encouraged to consult the websites of the listed suppliers and other chemical sourcing

platforms for the most current information.

Experimental Protocols: Synthesis of Substituted
Phenylpiperazines
The synthesis of substituted phenylpiperazines often involves multi-step reaction sequences. A

general and widely applicable method is the cyclization of a substituted aniline with bis(2-

chloroethyl)amine, followed by N-functionalization. The following protocol is a representative

example for the synthesis of 1-[2-Fluoro-4-methyl-5-(2,2,2-trifluoroethylthio)phenyl]-4-

(trifluoromethylsulfonyl)piperazine, adapted from the literature.

General Synthetic Scheme:
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Figure 1: General synthetic workflow for substituted phenylpiperazines.
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Detailed Experimental Protocol for a Representative Synthesis

The following is a detailed procedure for the synthesis of a substituted phenylpiperazine

derivative, adapted from a published method[17].

Step 1: N-Acetylation of 2-Fluoro-4-methylaniline To a solution of 2-fluoro-4-methylaniline in a

suitable solvent (e.g., dichloromethane), add triethylamine. Cool the mixture to 0°C and add

acetyl chloride dropwise. Stir the reaction at room temperature for several hours. After

completion, the reaction is worked up by washing with water and brine, drying the organic

layer, and removing the solvent under reduced pressure to yield N-acetyl 2-fluoro-4-

methylaniline.

Step 2: Chlorosulfonylation The N-acetylated intermediate is treated with chlorosulfonic acid at

a controlled temperature to introduce a sulfonyl chloride group onto the aromatic ring, yielding

4-fluoro-5-amino-2-methylbenzenesulfonyl chloride.

Step 3: Reduction The sulfonyl chloride is then reduced to a thiol. A common method involves

using red phosphorus and iodine in a suitable solvent.

Step 4: Alkylation The resulting thiol is alkylated using an appropriate alkyl halide (e.g., 2,2,2-

trifluoroethyl iodide) in the presence of a base such as potassium carbonate in a solvent like

N,N-dimethylformamide (DMF).

Step 5: Cyclization to form the Piperazine Ring The substituted aniline from the previous step is

cyclized with bis(2-chloroethyl)amine hydrochloride at an elevated temperature to form the

piperazine ring. This reaction typically yields the 1-(substituted phenyl)piperazine.

Step 6: N-Substitution of the Piperazine Ring The final step involves the functionalization of the

second nitrogen atom of the piperazine ring. For example, the piperazine can be reacted with

trifluoromethanesulfonic anhydride (Tf2O) to yield the corresponding trifluoromethylsulfonyl

derivative.

Signaling Pathways
Substituted 2-phenylpiperazines are known to interact with various G-protein coupled receptors

(GPCRs), most notably dopamine D2 and serotonin 5-HT receptors. Their pharmacological

effects are mediated through the modulation of these signaling cascades.
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Dopamine D2 Receptor Signaling

Many substituted 2-phenylpiperazines act as antagonists or partial agonists at the dopamine

D2 receptor. The D2 receptor is a Gi/o-coupled GPCR. Upon binding of an agonist, the

receptor undergoes a conformational change, leading to the activation of the associated

heterotrimeric G-protein. The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in

intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can modulate other effectors, such as

ion channels.
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Figure 2: Dopamine D2 receptor signaling pathway.

Serotonin 5-HT1A Receptor Signaling

The serotonin 5-HT1A receptor is also a Gi/o-coupled GPCR. Similar to the D2 receptor, its

activation by an agonist, such as certain substituted 2-phenylpiperazines, leads to the inhibition

of adenylyl cyclase and a subsequent decrease in cAMP levels. This pathway is crucial for the

anxiolytic and antidepressant effects of many of these compounds.
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Figure 3: Serotonin 5-HT1A receptor signaling pathway.

Serotonin 5-HT2A Receptor Signaling

In contrast to the 5-HT1A receptor, the 5-HT2A receptor is a Gq/11-coupled GPCR. Activation

of this receptor by an agonist leads to the activation of phospholipase C (PLC), which then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from

intracellular stores, while DAG activates protein kinase C (PKC). This pathway is often

associated with the hallucinogenic and pro-psychotic effects of some serotonergic drugs, and

antagonism at this receptor is a key feature of many atypical antipsychotics.
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Figure 4: Serotonin 5-HT2A receptor signaling pathway.
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This guide provides a foundational understanding of the commercial landscape, synthesis, and

signaling mechanisms of substituted 2-phenylpiperazines. For more specific applications and

in-depth pharmacological studies, researchers are encouraged to consult the primary scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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